2-{2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione

• Molecular Formula: C19H26N4O3
• Molecular Weight: 358.4 g/mol
• IUPAC Name: 2-[2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl]-5,6,7,7a-tetrahydropyrrolo[1,2-c]imidazole-1,3-dione
• InChI: InChI=1S/C19H26N4O3/c1-26-17-7-3-2-5-15(17)21-12-9-20(10-13-21)11-14-23-18(24)16-6-4-8-22(16)19(23)25/h2-3,5,7,16H,4,6,8-14H2,1H3
• InChI Key: UEVUOKDPCMGICT-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1N2CCN(CC2)CCN3C(=O)C4CCCN4C3=O
• solubility: 40.7 [ug/mL]

Description

2-{2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione, also known as MPPI, is a chemical compound that has been the focus of scientific research due to its potential therapeutic applications. MPPI belongs to the class of pyrrolo[1,2-c]imidazole derivatives, which have been studied extensively for their pharmacological properties.

Mechanism of Action

The mechanism of action of 2-{2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione is not fully understood, but it is thought to involve the modulation of various signaling pathways in cells. In neuroscience, 2-{2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione is thought to act as a partial agonist of the serotonin and dopamine receptors, which are involved in the regulation of mood and behavior. In cancer research, 2-{2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione is thought to inhibit the activity of PI3K and mTOR, which are involved in the regulation of cell growth and metabolism. In immunology, 2-{2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione is thought to modulate the activity of various transcription factors, such as nuclear factor-kappa B (NF-kappa B), which are involved in the regulation of cytokine production.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-{2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione are dependent on the specific cell type and signaling pathway involved. In general, 2-{2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione has been shown to modulate the activity of various enzymes and transcription factors, which can lead to changes in cell growth, metabolism, and cytokine production. 2-{2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione in lab experiments is its specificity for certain signaling pathways and cell types. This allows researchers to study the effects of 2-{2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione on specific biological processes, without affecting other pathways or cell types. Another advantage is its relative ease of synthesis and purification, which makes it a cost-effective compound to use in lab experiments.
One limitation of using 2-{2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione in lab experiments is its potential toxicity at high concentrations. This can limit the range of concentrations that can be used in experiments, and may require additional safety precautions. Another limitation is its limited solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the study of 2-{2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione. One direction is the development of more potent and selective derivatives of 2-{2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione, which may have improved therapeutic properties. Another direction is the investigation of the molecular mechanisms underlying the effects of 2-{2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione on specific signaling pathways and cell types. This may lead to the identification of new targets for therapeutic intervention. Additionally, the development of new drug delivery systems for 2-{2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione may improve its efficacy and reduce its toxicity in vivo.

Synthesis Methods

The synthesis of 2-{2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione involves the reaction of 2-(2-aminoethyl)tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione with 4-(2-methoxyphenyl)piperazine in the presence of a suitable catalyst. The resulting product is then purified and characterized using various analytical techniques, such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

2-{2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione has been studied for its potential therapeutic applications in various fields, including neuroscience, cancer research, and immunology. In neuroscience, 2-{2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione has been shown to modulate the activity of certain neurotransmitter receptors, such as the serotonin and dopamine receptors. This makes it a potential candidate for the treatment of psychiatric disorders, such as depression and anxiety.
In cancer research, 2-{2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione has been shown to inhibit the growth of certain cancer cell lines, such as breast and prostate cancer cells. This is thought to be due to its ability to induce cell cycle arrest and apoptosis in these cells. 2-{2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione has also been shown to modulate the activity of certain enzymes involved in cancer cell metabolism, such as phosphatidylinositol 3-kinase (PI3K) and mammalian target of rapamycin (mTOR).
In immunology, 2-{2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione has been studied for its potential to modulate the immune response. It has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), and to promote the production of anti-inflammatory cytokines, such as interleukin-10 (IL-10). This makes it a potential candidate for the treatment of inflammatory disorders, such as rheumatoid arthritis and multiple sclerosis.